Cas no 1214343-77-7 (4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine)

4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine is a fluorinated biphenyl derivative featuring both fluoro and trifluoromethoxy substituents, which enhance its electronic and steric properties. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its unique substitution pattern contributes to improved metabolic stability and lipophilicity in target molecules. The trifluoromethoxy group, in particular, is known for its electron-withdrawing effects, influencing reactivity and binding interactions. The amine functionality at the 2-position allows for further derivatization, making it a versatile building block in medicinal chemistry. Its structural features make it suitable for applications requiring fine-tuned physicochemical properties in drug discovery and material science.
4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine structure
1214343-77-7 structure
Product Name:4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine
CAS No:1214343-77-7
MF:C13H9F4NO
MW:271.210277318954
CID:4789908
Update Time:2025-11-02

4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-4-(trifluoromethoxy)aniline
    • 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine
    • Inchi: 1S/C13H9F4NO/c14-9-3-1-8(2-4-9)11-7-10(5-6-12(11)18)19-13(15,16)17/h1-7H,18H2
    • InChI Key: JRYYGKMHJRYAHB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=C(C=CC=1N)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 289
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.2

4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011002670-250mg
4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine
1214343-77-7 97%
250mg
$494.40 2023-09-04
Alichem
A011002670-500mg
4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine
1214343-77-7 97%
500mg
$823.15 2023-09-04
Alichem
A011002670-1g
4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine
1214343-77-7 97%
1g
$1504.90 2023-09-04

Additional information on 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine

Research Brief on 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine (CAS: 1214343-77-7): Recent Advances and Applications

The compound 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine (CAS: 1214343-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy and fluoro substituents contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for the development of CNS-targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent serotonin receptor modulators, showing improved selectivity profiles compared to existing compounds.

In terms of synthetic methodology, advances have been made in the efficient production of 1214343-77-7 through palladium-catalyzed cross-coupling reactions. Researchers at the University of Tokyo recently reported a novel catalytic system that achieves yields exceeding 85% while minimizing byproduct formation. This development addresses previous challenges in large-scale synthesis and could facilitate broader exploration of this compound's pharmaceutical potential.

The pharmacological profile of 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine continues to be elucidated through preclinical studies. Emerging data suggests its metabolites may exhibit neuroprotective effects, particularly in models of neurodegenerative diseases. A collaborative study between academic and industry researchers demonstrated significant reduction in oxidative stress markers in neuronal cell cultures when treated with derivatives of this compound, though further in vivo validation is required.

From a drug discovery perspective, computational modeling studies have revealed that the unique electronic properties conferred by the trifluoromethoxy group enable favorable interactions with various biological targets. This has led to its incorporation in several patent applications for new chemical entities targeting GPCRs and ion channels. The compound's structural versatility allows for diverse modifications while maintaining core pharmacophoric features.

Looking forward, the research community anticipates expanded investigation into the therapeutic applications of 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine. Current clinical pipelines include several candidates derived from this scaffold, particularly in psychiatric and neurological indications. However, challenges remain in optimizing its pharmacokinetic properties and target specificity, areas that are actively being addressed through structure-activity relationship studies.

In conclusion, 4'-Fluoro-5-(trifluoromethoxy)biphenyl-2-amine represents a valuable chemical building block with growing importance in medicinal chemistry. The convergence of improved synthetic methods, deeper mechanistic understanding, and innovative drug design approaches positions this compound as a focus of ongoing research with significant translational potential. Future studies will likely explore its utility in additional therapeutic areas and further refine its pharmacological profile.

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